Cas no 2137583-78-7 (4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde
• CAS No: 2137583-78-7
• MF: C₁₀H₈OS₂
• MW: 208.299920082092
• CID: 6526179
• PubChem ID: 165442709
• Update Time: 2025-05-19

4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137583-78-7
• 4-(5-methylthiophen-3-yl)thiophene-2-carbaldehyde
• EN300-634301
• 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H8OS2/c1-7-2-8(5-12-7)9-3-10(4-11)13-6-9/h2-6H,1H3
• InChI Key： BWTGFEKFWWXUGH-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1=CSC(C=O)=C1

Computed Properties

• Exact Mass: 208.00165722g/mol
• Monoisotopic Mass: 208.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.6Ų

Additional information on 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde

Introduction to 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde (CAS No. 2137583-78-7)

4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde, identified by the CAS number 2137583-78-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework composed of thiophene rings, which are widely recognized for their diverse biological activities and industrial applications. The presence of a formyl group at the 2-position and a methylthiophene substituent at the 5-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by its conjugated system, positions it as a promising candidate for further functionalization. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in multiple ways. The thiophene core, in particular, is a privileged scaffold in drug discovery, contributing to the development of molecules with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been growing interest in thiophene-based compounds due to their versatility and efficacy. For instance, derivatives of thiophene have been investigated for their potential in treating neurological disorders, where their ability to cross the blood-brain barrier is particularly advantageous. The specific arrangement of atoms in 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde allows for selective modifications that can fine-tune its pharmacological profile, making it an attractive building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. The formyl group at the 2-position serves as a reactive site for condensation reactions with nucleophiles, enabling the formation of amides, imines, and other functional groups essential for drug development. Meanwhile, the methylthiophene substituent introduces electronic and steric effects that can influence the compound's solubility, bioavailability, and interaction with biological targets.

Recent studies have highlighted the importance of thiophene derivatives in addressing emerging therapeutic challenges. For example, researchers have demonstrated that certain thiophene-based aldehydes exhibit potent inhibitory activity against enzymes involved in cancer cell proliferation. The structural features of 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde align well with these findings, suggesting its potential utility in designing next-generation anticancer drugs. By leveraging its reactive sites and structural motifs, scientists can develop molecules that target specific pathways implicated in tumor growth and progression.

The compound's relevance extends beyond oncology; it has also been explored for its antimicrobial properties. Thiophene derivatives are known to disrupt bacterial cell membranes and inhibit key metabolic pathways, offering a promising alternative to conventional antibiotics. The presence of both thiophene rings and a formyl group in 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde enhances its capacity to interact with microbial enzymes and receptors, potentially leading to the discovery of novel antimicrobial agents capable of overcoming drug resistance.

From an industrial perspective, the synthesis of 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde exemplifies the advancements in organic chemistry methodologies that enable efficient production of complex heterocyclic compounds. Modern synthetic strategies have improved yields and purity levels, making it feasible to scale up production for research and commercial applications. This progress underscores the compound's economic viability as an intermediate in pharmaceutical manufacturing.

The compound's potential also lies in its adaptability for use in material science applications beyond medicine. Thiophene-based polymers are known for their electrical conductivity and mechanical robustness, making them suitable for use in organic electronics and nanotechnology. By incorporating 4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde into polymer backbones or as a crosslinking agent, researchers can develop advanced materials with tailored properties for use in flexible electronics or sensors.

In conclusion,4-(5-Methylthiophen-3-yl)thiophene-2-carbaldehyde (CAS No. 2137583-78-7) represents a versatile and multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine and materials science.